Cas no 459200-33-0 (N,N-dimethyl-4-4-(4-nitrophenyl)piperazine-1-carbothioylaniline)

• Product Name: N,N-dimethyl-4-4-(4-nitrophenyl)piperazine-1-carbothioylaniline
• CAS No: 459200-33-0
• MF: C₁₉H₂₂N₄O₂S
• MW: 370.468582630157
• CID: 6093095
• PubChem ID: 3962495
• Update Time: 2025-06-14

N,N-dimethyl-4-4-(4-nitrophenyl)piperazine-1-carbothioylaniline Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-4-4-(4-nitrophenyl)piperazine-1-carbothioylaniline
• [4-(dimethylamino)phenyl]-[4-(4-nitrophenyl)piperazin-1-yl]methanethione
• 459200-33-0
• Z48907410
• F1536-0077
• CHEMBL1400775
• N,N-dimethyl-4-[4-(4-nitrophenyl)piperazine-1-carbothioyl]aniline
• Oprea1_298379
• MLS001033622
• BDBM32966
• AKOS001056841
• (4-(dimethylamino)phenyl)(4-(4-nitrophenyl)piperazin-1-yl)methanethione
• [4-(dimethylamino)phenyl]-[4-(4-nitrophenyl)piperazino]methanethione
• cid_3962495
• HMS2755L19
• SMR000363998
• [4-(dimethylamino)phenyl]-[4-(4-nitrophenyl)-1-piperazinyl]methanethione

• Inchi： 1S/C19H22N4O2S/c1-20(2)16-5-3-15(4-6-16)19(26)22-13-11-21(12-14-22)17-7-9-18(10-8-17)23(24)25/h3-10H,11-14H2,1-2H3
• InChI Key： YKCOHQFOGKUPKW-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(N(C)C)C=C1)(N1CCN(C2=CC=C([N+]([O-])=O)C=C2)CC1)=S

Computed Properties

• Exact Mass: 370.14634713g/mol
• Monoisotopic Mass: 370.14634713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 87.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on N,N-dimethyl-4-4-(4-nitrophenyl)piperazine-1-carbothioylaniline

Comprehensive Overview of N,N-dimethyl-4-4-(4-nitrophenyl)piperazine-1-carbothioylaniline (CAS No. 459200-33-0)

N,N-dimethyl-4-4-(4-nitrophenyl)piperazine-1-carbothioylaniline (CAS No. 459200-33-0) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique piperazine and carbothioyl functional groups, serves as a pivotal intermediate in the synthesis of various pharmacologically active molecules. Its structural complexity and versatility make it a subject of ongoing research, particularly in the development of novel therapeutic agents and advanced materials.

The molecular structure of N,N-dimethyl-4-4-(4-nitrophenyl)piperazine-1-carbothioylaniline features a nitrophenyl moiety, which is known for its electron-withdrawing properties, and a dimethylamino group, which contributes to its solubility and reactivity. These attributes are critical in applications such as drug design, where the compound's ability to interact with biological targets is paramount. Researchers are particularly interested in its potential as a kinase inhibitor or receptor modulator, given the growing demand for targeted therapies in oncology and neurology.

In recent years, the compound has also been explored for its utility in organic electronics and photovoltaic materials. The nitrophenyl group, for instance, can enhance charge transport properties, making it a candidate for use in OLEDs (organic light-emitting diodes) and solar cells. This aligns with the global push toward sustainable energy solutions, a topic that dominates current scientific and industrial discourse. As renewable energy technologies advance, compounds like N,N-dimethyl-4-4-(4-nitrophenyl)piperazine-1-carbothioylaniline are likely to play an increasingly important role.

From a synthetic perspective, the preparation of N,N-dimethyl-4-4-(4-nitrophenyl)piperazine-1-carbothioylaniline involves multi-step organic reactions, including amination, thioacylation, and nitration. These processes require precise control of reaction conditions to ensure high yield and purity. The compound's CAS No. 459200-33-0 serves as a unique identifier in chemical databases, facilitating its procurement and use in research. Laboratories and pharmaceutical companies often seek this compound for its role in high-throughput screening and structure-activity relationship (SAR) studies.

One of the most frequently asked questions about N,N-dimethyl-4-4-(4-nitrophenyl)piperazine-1-carbothioylaniline revolves around its stability and storage conditions. Given its sensitive functional groups, the compound should be stored in a cool, dry environment, away from light and moisture. Additionally, researchers often inquire about its solubility in common organic solvents, which is a critical factor in experimental design. The compound exhibits moderate solubility in DMSO and DMF, making these solvents ideal for most applications.

The growing interest in personalized medicine and drug repurposing has further elevated the relevance of N,N-dimethyl-4-4-(4-nitrophenyl)piperazine-1-carbothioylaniline. Its modular structure allows for facile derivatization, enabling the creation of libraries of analogs for biological testing. This approach is particularly valuable in addressing unmet medical needs, such as antibiotic resistance and neurodegenerative diseases, which are among the top concerns in healthcare today.

In conclusion, N,N-dimethyl-4-4-(4-nitrophenyl)piperazine-1-carbothioylaniline (CAS No. 459200-33-0) is a multifaceted compound with broad applications in both life sciences and material engineering. Its unique chemical properties and adaptability make it a valuable asset in modern research. As scientific inquiries continue to evolve, this compound is poised to remain at the forefront of innovation, addressing some of the most pressing challenges in health and technology.